3-(4-Bromophenoxy)propan-1-amine hydrochloride
Overview
Description
“3-(4-Bromophenoxy)propan-1-amine hydrochloride” is a chemical compound with the CAS Number 1354972-28-3 . It has a molecular weight of 266.57 . The IUPAC name for this compound is 3-(4-bromophenoxy)-1-propanamine hydrochloride .
Molecular Structure Analysis
The InChI code for “3-(4-Bromophenoxy)propan-1-amine hydrochloride” is 1S/C9H12BrNO.ClH/c10-8-2-4-9(5-3-8)12-7-1-6-11;/h2-5H,1,6-7,11H2;1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 266.57 . More detailed physical and chemical properties are not available in the current search results.Scientific Research Applications
Group 13 Metal Ion Ligands : Liu et al. (1993) studied hexadentate N3O3 amine phenols, which are reduction products of Schiff bases, for their potential as ligands for group 13 metal ions. This research contributes to the understanding of coordination chemistry and potential applications in metal ion binding (Liu, Wong, Rettig, & Orvig, 1993).
α₁-Adrenoceptor Antagonists : Xi et al. (2011) investigated the synthesis and bioactivities of 1-(2,6-dimethylphenoxy)-2-(3,4-dimethoxyphenylethylamino)propane hydrochloride (DDPH) analogs as α₁-adrenoceptor antagonists. These findings are significant in pharmacology for developing new therapeutic agents (Xi, Jiang, Zou, Ni, & Chen, 2011).
Conversion of Furans : Mao and Mathey (2011) explored the conversion of furan compounds to phosphinines, a process that includes the use of 3-(4-Bromophenoxy)propan-1-amine hydrochloride derivatives. This research provides insights into organic synthesis techniques and the development of new compounds (Mao & Mathey, 2011).
Synthesis of Levofloxacin Precursors : Mourelle-Insua et al. (2016) demonstrated enzymatic strategies for synthesizing enantioenriched 1-[2-bromo(het)aryloxy]propan-2-amines, which are precursors to the antimicrobial agent Levofloxacin. This highlights the compound's role in the synthesis of important pharmaceuticals (Mourelle-Insua, López-Iglesias, Gotor, & Gotor‐Fernández, 2016).
Synthesis of Hydrochlorides of α-Amino Acetophenones : Gevorgyan et al. (1989) studied the synthesis and biological activity of hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones, contributing to the field of medicinal chemistry and drug development (Gevorgyan, Gabrielyan, Apoyan, Podol'skaya, Sukasyan, Sarkisyan, Azlivyan, Akopyan, & Mndzhoyan, 1989).
Elaboration of Polybenzoxazine : Trejo-Machin et al. (2017) investigated the use of phloretic acid as an alternative to phenolation of aliphatic hydroxyls for polybenzoxazine elaboration, showing the potential of 3-(4-Bromophenoxy)propan-1-amine hydrochloride in polymer chemistry (Trejo-Machin, Verge, Puchot, & Quintana, 2017).
Electrochemical Detection of Aliphatic Amines : Smith and Ghani (1990) explored the application of 3-(4-hydroxyphenyl)propionic acid ester in the electrochemical detection of aliphatic amines, indicating the compound's utility in analytical chemistry (Smith & Ghani, 1990).
Safety and Hazards
properties
IUPAC Name |
3-(4-bromophenoxy)propan-1-amine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO.ClH/c10-8-2-4-9(5-3-8)12-7-1-6-11;/h2-5H,1,6-7,11H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBDFALZVXOLZNQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCCCN)Br.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13BrClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenoxy)propan-1-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.